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CAS No.: 630082-82-5

Cat. No.: B12114327

Get Quote

Executive Summary
In the landscape of modern drug development, highly substituted pyridine building blocks are

critical for designing targeted therapeutics. 6-Methoxy-2,4-dimethyl-3-pyridinecarboxylic acid

(CAS: 630082-82-5) is a complex nicotinic acid analog featuring a delicate balance of electron-

donating (methoxy, methyl) and electron-withdrawing (carboxylic acid) substituents.

This whitepaper provides an authoritative, in-depth guide to the spectroscopic characterization

(NMR, FT-IR, and ESI-MS) of this molecule. Designed for analytical chemists and drug

development professionals, this guide eschews basic operational manuals in favor of predictive

causality—explaining why the molecule behaves as it does under electromagnetic and

ionization stress—while establishing self-validating experimental workflows.
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To accurately interpret the spectroscopic data of 6-methoxy-2,4-dimethyl-3-pyridinecarboxylic

acid, one must first deconstruct its electronic environment:

The Pyridine Core: Inherently electron-deficient, the pyridine nitrogen withdraws electron

density from the ring.

The C6-Methoxy Group: Acts as a strong electron donor via resonance (+R effect). This

significantly increases the electron density at the ortho (C5) and para (C3) positions,

shielding these nuclei during NMR acquisition[1],[2].

The C2 and C4 Methyl Groups: Provide weak inductive electron donation (+I) and significant

steric bulk. This steric hindrance forces the C3-carboxylic acid slightly out of coplanarity with

the pyridine ring, altering its conjugation and shifting its infrared carbonyl stretch[3].

The C3-Carboxylic Acid: Capable of strong intermolecular hydrogen bonding, dictating the

choice of solvent for NMR and dominating the fragmentation pathways in mass

spectrometry[4],[5].

Self-Validating Analytical Workflows
Reliable data requires protocols that validate themselves in real-time. The workflow below

illustrates a closed-loop analytical system where sample preparation and instrumental system

suitability tests (SSTs) preemptively guarantee data integrity.
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Figure 1: Self-validating analytical workflow for spectroscopic characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality & Theory
The choice of solvent is the most critical variable in the NMR analysis of zwitterionic or strongly

hydrogen-bonding molecules. DMSO-d6 is selected over CDCl3 because its strong hydrogen-

bond accepting nature disrupts the intermolecular dimerization of the carboxylic acid, yielding

sharp, well-resolved resonances. The C5 proton, trapped between the electron-donating

methoxy group and the C4 methyl group, experiences profound shielding, pushing its

resonance upfield to ~6.65 ppm—a stark contrast to unsubstituted pyridine protons which

resonate >7.0 ppm[1],[2].

Self-Validating Protocol: 1D ¹H and ¹³C NMR
System Suitability Test (SST): Acquire a 1D ¹H spectrum of 1% Tetramethylsilane (TMS) in

DMSO-d6. Verify that the TMS peak is at exactly 0.00 ppm and the full width at half

maximum (FWHM) is < 1.0 Hz to ensure optimal magnetic shimming.
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Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of high-purity DMSO-d6 (99.9%

isotopic purity).

Acquisition: Transfer to a 5 mm NMR tube. Acquire the ¹H spectrum at 298 K using a 400

MHz spectrometer (16 scans, relaxation delay D1 = 2s, 30° flip angle). For ¹³C, acquire 1024

scans with proton decoupling.

Data Processing: Apply exponential multiplication (line broadening = 0.3 Hz for ¹H; 1.0 Hz for

¹³C) prior to Fourier transformation. Reference the residual DMSO pentet to 2.50 ppm (¹H)

and 39.5 ppm (¹³C).

Quantitative Data Summary
Table 1: ¹H NMR Assignments (400 MHz, DMSO-d6)

Position
Chemical Shift
(ppm)

Multiplicity Integration
Assignment /
Causality

C3-COOH 13.00 br s 1H

Highly
deshielded
acidic proton;
broad due to
exchange.

C5-H 6.65 s 1H

Shielded by

ortho-methoxy

(+R effect).

C6-OCH3 3.85 s 3H

Deshielded by

adjacent

electronegative

oxygen.

C2-CH3 2.45 s 3H

Deshielded by

adjacent pyridine

nitrogen.

| C4-CH3 | 2.25 | s | 3H | Aliphatic methyl, slightly shielded compared to C2. |
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Table 2: ¹³C NMR Assignments (100 MHz, DMSO-d6)

Position Chemical Shift (ppm) Assignment

C3-COOH 169.5 Carbonyl carbon

C6 162.8
Pyridine carbon attached to

oxygen

C2 156.4
Pyridine carbon attached to

methyl and nitrogen

C4 147.2
Pyridine carbon attached to

methyl

C3 120.1
Pyridine carbon attached to

carboxylate

C5 107.5
Unsubstituted pyridine carbon

(highly shielded)

C6-OCH3 53.2 Methoxy carbon

C2-CH3 22.8 Methyl carbon at C2

| C4-CH3 | 19.4 | Methyl carbon at C4 |

Fourier-Transform Infrared (FT-IR) Spectroscopy
Causality & Theory
Infrared spectroscopy provides direct evidence of the functional group integrity. The carboxylic

acid at C3 participates in strong hydrogen bonding, leading to a massive, broad O-H stretching

band[3]. Because the C2 and C4 methyl groups sterically hinder the carboxylate group, it

cannot achieve perfect coplanarity with the pyridine ring. This reduced conjugation shifts the

C=O stretch to a slightly higher frequency (~1695 cm⁻¹) than would be expected for a fully

conjugated aromatic acid[3].

Self-Validating Protocol: ATR-FTIR
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System Suitability Test (SST): Clean the diamond ATR crystal with isopropanol. Acquire a

background spectrum (32 scans). The baseline noise must be < 2% transmittance, and

atmospheric CO₂ bands (2350 cm⁻¹) must be properly compensated.

Sample Loading: Place 2-3 mg of the solid powder directly onto the ATR crystal. Apply

consistent pressure using the anvil to ensure uniform optical contact without crushing the

crystal.

Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ using 32

co-added scans.

Validation: Verify the presence of the system's internal polystyrene calibration bands before

reporting the analyte's peaks.

Quantitative Data Summary
Table 3: Key FT-IR Vibrational Modes (ATR)

Wavenumber
(cm⁻¹)

Intensity Peak Shape
Vibrational Mode
Assignment

2950 – 2500 Medium Very Broad
O-H stretch
(strongly H-bonded
carboxylic acid)

1695 Strong Sharp

C=O stretch

(carboxylic acid,

partially conjugated)

1595 Medium Sharp
C=N stretch (pyridine

ring)

1560 Medium Sharp
C=C stretch (aromatic

ring)

| 1265 | Strong | Sharp | C-O stretch (methoxy group) |

Mass Spectrometry (ESI-MS/MS)
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Causality & Theory
In positive electrospray ionization (ESI+), the basic pyridine nitrogen readily accepts a proton,

driving the formation of a highly stable [M+H]⁺ precursor ion[6]. Upon collision-induced

dissociation (CID), the molecule undergoes predictable, thermodynamically driven neutral

losses. The loss of CO₂ (-44 Da) is a hallmark fragmentation pathway for nicotinic acid

derivatives[4]. Additionally, the methoxy group is highly susceptible to cleavage, resulting in the

loss of methanol (-32 Da) or a methyl radical[7],[5].

Self-Validating Protocol: LC-ESI-MS/MS
System Suitability Test (SST): Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate

the mass axis. Ensure mass accuracy is within < 5 ppm error for reference ions (e.g., m/z

118.0862) and that positive ion sensitivity meets manufacturer thresholds.

Sample Preparation: Prepare a 1 µg/mL solution of the analyte in 50:50 Methanol:Water

containing 0.1% Formic Acid. The formic acid acts as a proton source to drive [M+H]⁺

formation.

Acquisition: Inject 5 µL into the LC-MS system. Operate the ESI source in positive ion mode

(Capillary voltage: 3.5 kV, Desolvation temp: 350 °C, Drying gas: 10 L/min).

Fragmentation (MS/MS): Isolate the m/z 182.08 precursor ion in the quadrupole. Apply a

collision energy (CE) ramp from 10 to 30 eV using Argon as the collision gas to generate the

product ion spectrum.

Quantitative Data Summary & Fragmentation Pathway
Table 4: ESI-MS/MS Fragmentation Data (Positive Ion Mode)
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Ion Type m/z Observed
Mass Error
(ppm)

Neutral Loss
Structural
Assignment

Precursor 182.08 < 5.0 N/A
[M+H]⁺
(Protonated
molecular ion)

Fragment 164.07 < 5.0 -18 Da

[M+H - H₂O]⁺

(Dehydration of

acid)

Fragment 150.05 < 5.0 -32 Da

[M+H - CH₃OH]⁺

(Methoxy

cleavage)

| Fragment | 138.09 | < 5.0 | -44 Da | [M+H - CO₂]⁺ (Decarboxylation) |

[M+H]+
m/z 182.08

Loss of H2O (-18 Da)
m/z 164.07

 Dehydration

Loss of CH3OH (-32 Da)
m/z 150.05

 Methoxy cleavage

Loss of CO2 (-44 Da)
m/z 138.09

 Decarboxylation
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Figure 2: ESI-MS/MS positive ion fragmentation pathways for the [M+H]+ precursor.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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